Cas no 1339149-16-4 (1-(3-Chloro-4-fluorophenyl)but-3-en-1-ol)

• Product Name: 1-(3-Chloro-4-fluorophenyl)but-3-en-1-ol
• CAS No: 1339149-16-4
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 5697339
• PubChem ID: 63094308
• Update Time: 2025-10-28

1-(3-Chloro-4-fluorophenyl)but-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1339149-16-4
• 4-(3-Chloro-4-fluorophenyl)-1-buten-4-ol
• 1-(3-chloro-4-fluorophenyl)but-3-en-1-ol
• AKOS012394853
• 1-(3-Chloro-4-fluorophenyl)but-3-en-1-ol

• MDL： MFCD16294104
• Inchi： 1S/C10H10ClFO/c1-2-3-10(13)7-4-5-9(12)8(11)6-7/h2,4-6,10,13H,1,3H2
• InChI Key： CTPDEALAUFHHDV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CC=C)O)F

Computed Properties

• Exact Mass: 200.0404208g/mol
• Monoisotopic Mass: 200.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-Chloro-4-fluorophenyl)but-3-en-1-ol

Introduction to 1-(3-Chloro-4-fluorophenyl)but-3-en-1-ol (CAS No. 1339149-16-4)

1-(3-Chloro-4-fluorophenyl)but-3-en-1-ol, also known by its CAS number 1339149-16-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of alcohols and features a unique structure that combines a phenyl ring with a butenol moiety. The presence of chlorine and fluorine substituents on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The molecular formula of 1-(3-Chloro-4-fluorophenyl)but-3-en-1-ol is C₁₀H₁₁ClF₂O, with a molecular weight of approximately 228.67 g/mol. Its structure consists of a benzene ring substituted with chlorine at the 3-position and fluorine at the 4-position, connected to a butenol group via a single bond. The double bond in the butenol moiety contributes to the compound's unsaturation, which can influence its reactivity and physical properties.

Recent studies have highlighted the potential of 1-(3-Chloro-4-fluorophenyl)but-3-en-1-ol in drug discovery, particularly in the development of kinase inhibitors. Researchers have explored its ability to modulate protein kinases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders. The compound's unique structure allows for interactions with specific binding sites on these enzymes, making it a promising lead compound for further optimization.

In terms of synthesis, 1-(3-Chloro-4-fluorophenyl)but-3-en-1-ol can be prepared through several routes, including nucleophilic aromatic substitution and coupling reactions. One common method involves the reaction of 3-chloro-4-fluorobenzaldehyde with an appropriate alcohol derivative in the presence of a reducing agent. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.

The physical properties of CAS No. 1339149-16 include a melting point of approximately -20°C and a boiling point around 250°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been determined, making it suitable for various analytical techniques like HPLC and NMR spectroscopy.

Beyond its pharmacological applications, 1-(3-Chloro-4-fluorophenyl)but-3-en-ol has shown potential in material science as well. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor applications. Recent advancements in green chemistry have also explored its role in sustainable synthetic methods, emphasizing its versatility across multiple disciplines.

In conclusion, CAS No. 1339149-16-4, or 1-(3-Chloro strong>-< strong >4-fluorophenyl)but strong > -< strong > en strong > -< strong > ol strong > , stands out as a multifaceted compound with diverse applications in chemistry and biology. Its unique structure, combined with recent research findings, positions it as an important molecule for future innovations in drug development and materials science.